Cas no 946216-23-5 (N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946216-23-5
• MF: C₂₂H₂₁ClFN₃O₃
• MW: 429.871847867966
• CID: 5887735
• PubChem ID: 16885559
• Update Time: 2025-06-15

N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• F5013-1166
• AKOS024488967
• N-(3-chloro-4-fluorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• N-(3-chloro-4-fluorophenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• 946216-23-5
• N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

• Inchi： 1S/C22H21ClFN3O3/c1-2-30-17-8-5-15(6-9-17)20-11-12-22(29)27(26-20)13-3-4-21(28)25-16-7-10-19(24)18(23)14-16/h5-12,14H,2-4,13H2,1H3,(H,25,28)
• InChI Key： MVGOPUPQCICLHU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 429.1255474g/mol
• Monoisotopic Mass: 429.1255474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Additional information on N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946216-23-5)

N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide, identified by its CAS number 946216-23-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated blend of structural features that make it a promising candidate for further research and development, particularly in the context of drug discovery and molecular pharmacology.

The structural framework of N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide incorporates several key pharmacophoric elements. The presence of a pyridazine core is particularly noteworthy, as pyridazines are well-documented for their biological activity and have been widely explored in the development of therapeutic agents. The pyridazine ring in this compound is further functionalized with an amide group, which is a common moiety in drug molecules due to its ability to modulate biological interactions and enhance pharmacokinetic properties.

In addition to the pyridazine core, the compound features substituents such as 3-chloro-4-fluorophenyl and 4-ethoxyphenyl. These aromatic rings are strategically positioned to interact with biological targets through various non-covalent interactions, including hydrogen bonding, pi-stacking, and hydrophobic effects. The chloro and fluoro substituents are particularly interesting from a medicinal chemistry perspective, as they can influence the electronic properties of the molecule and modulate its binding affinity to biological targets.

The amide group in N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide serves as a crucial pharmacophoric element. Amides are known for their versatility in drug design, often serving as linkers between different functional groups or as key interaction points with biological targets. The specific positioning of the amide group in this compound suggests potential for interaction with enzymes or receptors that recognize amide moieties, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of molecules like N-(3-chloro-4-fluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide. These techniques allow for the prediction of binding modes and affinity to various biological targets, providing a rational basis for designing experiments and optimizing lead compounds. For instance, virtual screening studies have identified this compound as a potential inhibitor of certain enzymes implicated in inflammatory pathways, making it a valuable candidate for further investigation.

The synthesis of N-(3-chloro-4-fluorophenyl)-4-3-(4-et hoxyphenyl)-6-o x o -1 , 6 -dih ydrop y ridazin -1 - ylbutanamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to produce high-purity samples of this compound for further characterization and testing.

The pharmacological profile of N-(3-chloro - 4 -fluoro phen yl strong >) - < strong > 4 - 3 - ( 4 - eth oxy phen yl ) - 6 - ox o -1 , 6 - dihydrop y ridazin -1 - ylbutanamide strong > is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive compounds suggests potential effects on pathways related to inflammation, pain perception, or neurotransmitter modulation. Further experimental validation is needed to confirm these hypotheses and explore the full therapeutic potential of this molecule.

In conclusion, N-(3-chloro - 4-fluoro phen yl strong >) - < strong > 4 - 3 - ( 4 - eth oxy phen yl ) - 6 - ox o -1 , 6 - dihydrop y ridazin -1 - ylbutanamide strong > (CAS No. < strong >946216- 23 5 strong >) is a compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.